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Compound of Interest

Compound Name: 12-Hydroxyalbrassitriol

Cat. No.: B12372649 Get Quote

Despite a comprehensive search of available scientific literature, no specific studies detailing

the biological screening, including anticancer or anti-inflammatory activities, of 12-
Hydroxyalbrassitriol were identified. The current body of research does not provide

quantitative data, experimental protocols, or established signaling pathways directly associated

with this specific compound.

The initial investigation sought to collate and present an in-depth technical guide on the

biological activities of 12-Hydroxyalbrassitriol for researchers, scientists, and drug

development professionals. However, the search for primary literature and reviews focusing on

this molecule did not yield any relevant results. While searches were conducted for its potential

anticancer and anti-inflammatory effects, as well as its mechanism of action, no dedicated

studies were found.

Information on related compounds and broader chemical classes, such as macrolactones and

various plant-derived extracts, is available and suggests potential for biological activity in

similar structures.[1] For instance, macrolactones, a broad class of molecules, are known to

regulate multiple signaling pathways in cancer cells and have demonstrated potential

anticancer effects.[1] Similarly, various studies have explored the anti-inflammatory and

anticancer properties of compounds like hydroxytyrosol and extracts from plants such as

Averrhoa carambola.[2][3][4] These studies highlight the diverse biological activities of natural

and synthetic compounds. However, this information is not directly applicable to 12-
Hydroxyalbrassitriol.
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The synthesis of structurally related molecules, such as 12-hydroxy-13-methylpodocarpa-

9,11,13-trien-3-one, has been documented, indicating that synthetic routes to similar chemical

scaffolds are established.[5] This could provide a foundation for the future synthesis and

subsequent biological evaluation of 12-Hydroxyalbrassitriol.

Conclusion:

At present, there is a significant gap in the scientific literature regarding the biological activities

of 12-Hydroxyalbrassitriol. No data is available to populate tables on its efficacy, nor are

there established experimental protocols or signaling pathways to visualize. This presents an

opportunity for future research to explore the synthesis and biological screening of this

compound to determine its potential therapeutic value. Researchers interested in this area

would need to initiate primary research, including in vitro and in vivo studies, to elucidate any

potential anticancer, anti-inflammatory, or other biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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